Cas no 101783-74-8 (2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine)

• Product Name: 2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine
• CAS No: 101783-74-8
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 5709591
• PubChem ID: 55290948
• Update Time: 2025-05-25

2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS006364760
• SCHEMBL13083067
• 101783-74-8
• EN300-1708856
• 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine
• 2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine

• Inchi： 1S/C6H13N3/c1-6(2,7)5-8-3-4-9-5/h3-4,7H2,1-2H3,(H,8,9)
• InChI Key： WOCSROBZETXEHI-UHFFFAOYSA-N
• SMILES： N1CCN=C1C(C)(C)N

Computed Properties

• Exact Mass: 127.110947427g/mol
• Monoisotopic Mass: 127.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine

Comprehensive Overview of 2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine (CAS No. 101783-74-8)

2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine, with the CAS number 101783-74-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of imidazoline derivatives, which are known for their diverse biological activities. The unique structure of this molecule, featuring an imidazoline ring and a propan-2-amine moiety, makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for imidazoline-based compounds has surged due to their potential applications in central nervous system (CNS) research and neuropharmacology. Users frequently search for terms like "imidazoline receptor agonists" and "neuroprotective agents," reflecting the growing interest in this chemical class. The compound 2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine is particularly notable for its structural similarity to other bioactive molecules, which may contribute to its potential efficacy in modulating neurotransmitter systems.

From a synthetic chemistry perspective, CAS 101783-74-8 is often discussed in the context of heterocyclic compound synthesis. Researchers and chemists are increasingly exploring efficient methods to produce this compound, with a focus on green chemistry and sustainable synthesis practices. Searches related to "imidazoline synthesis optimization" and "amine functionalization techniques" highlight the technical aspects that users are keen to understand. The compound's molecular stability and reactivity are also critical factors in its application across various experimental settings.

The pharmacological potential of 2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine extends to its possible role in metabolic regulation and enzyme inhibition. Online queries such as "imidazoline compounds in diabetes research" and "amine derivatives for metabolic disorders" underscore the relevance of this molecule in contemporary medical research. Its ability to interact with specific biological targets makes it a promising candidate for further investigation in drug discovery pipelines.

In addition to its biomedical applications, CAS 101783-74-8 is also studied for its physicochemical properties, including solubility, melting point, and spectroscopic characteristics. These properties are crucial for formulators and material scientists working on drug delivery systems and biocompatible materials. Frequently searched terms like "imidazoline solubility in organic solvents" and "amine stability under physiological conditions" reflect the practical considerations surrounding this compound.

As the scientific community continues to explore the versatility of imidazoline derivatives, 2-(4,5-Dihydro-1h-imidazol-2-yl)propan-2-amine remains a focal point for innovation. Its integration into high-throughput screening assays and computational modeling studies further demonstrates its utility in modern research. With ongoing advancements in chemical biology and medicinal chemistry, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents.